![molecular formula C10H25Cl2N3O2S B2963961 3-(4-Propylsulfonylpiperazin-1-yl)propan-1-amine;dihydrochloride CAS No. 2551115-54-7](/img/structure/B2963961.png)
3-(4-Propylsulfonylpiperazin-1-yl)propan-1-amine;dihydrochloride
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Description
3-(4-Propylsulfonylpiperazin-1-yl)propan-1-amine;dihydrochloride is a useful research compound. Its molecular formula is C10H25Cl2N3O2S and its molecular weight is 322.29. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Microbial Studies
Research involving the synthesis of new chemical derivatives, such as piperazine and benzothiazole derivatives, has been conducted to evaluate their antibacterial and antifungal activities. These studies involve complex chemical syntheses to produce compounds with potential applications in treating microbial infections. For example, Patel and Agravat (2007) synthesized 2-(p-aminophenylsulfonamido) substituted benzothiazoles and evaluated their antimicrobial properties, showcasing the utility of such compounds in developing new antimicrobial agents (Patel & Agravat, 2007).
Chemical Modification and Functionalization
Studies by Sakamoto et al. (2006) focused on the use of sulfonyl groups as activating and protecting agents for amines. The research demonstrated the chemical versatility of sulfonyl chloride derivatives in modifying amines, highlighting their stability and reactivity under various conditions. This work underscores the importance of such chemical modifications in the synthesis of complex organic molecules (Sakamoto et al., 2006).
Development of Fluorescent Probes
Rodríguez et al. (2017) developed a BODIPY-fluorophore-based probe for in vivo biodistribution studies of a new anti-Chagas agent. This study illustrates the application of chemical synthesis in creating tools for biological and medical research, enabling the tracking of drug distribution within living organisms (Rodríguez et al., 2017).
Synthesis of Antimicrobial Agents
Vinaya et al. (2009) explored the synthesis and antimicrobial activity of piperidine derivatives against pathogens affecting tomato plants. Their work provides insights into the design and synthesis of new chemical entities with potential applications in agriculture and plant protection (Vinaya et al., 2009).
Polymeric Material Modification
Aly and El-Mohdy (2015) reported on the modification of poly vinyl alcohol/acrylic acid hydrogels through condensation reactions with amine compounds, enhancing their thermal stability and introducing antibacterial and antifungal properties. This research demonstrates the potential of chemical modifications in developing materials with improved properties for medical applications (Aly & El-Mohdy, 2015).
Properties
IUPAC Name |
3-(4-propylsulfonylpiperazin-1-yl)propan-1-amine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H23N3O2S.2ClH/c1-2-10-16(14,15)13-8-6-12(7-9-13)5-3-4-11;;/h2-11H2,1H3;2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWHGUBKKBOKLDP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCS(=O)(=O)N1CCN(CC1)CCCN.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H25Cl2N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.